Cas no 198209-80-2 (1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine)

1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine structure
198209-80-2 structure
Product Name:1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
CAS No:198209-80-2
MF:C11H14N6
MW:230.269060611725
CID:98244
PubChem ID:3825578
Update Time:2025-04-18

1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1-phenyl-1H-tetrazol-5-yl)-
    • 1-(1-phenyl-1H-tetrazol-5-yl)Piperazine
    • 1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine
    • YEJXVAVZMPQAIT-UHFFFAOYSA-N
    • AKOS000124040
    • EN300-57782
    • SR-01000355305-1
    • 1-(1-phenyltetrazol-5-yl)piperazine
    • SCHEMBL2711488
    • VU0549274-1
    • PD120895
    • AB00994305-01
    • SR-01000355305
    • F9995-0040
    • CCG-151415
    • 198209-80-2
    • Inchi: 1S/C11H14N6/c1-2-4-10(5-3-1)17-11(13-14-15-17)16-8-6-12-7-9-16/h1-5,12H,6-9H2
    • InChI Key: YEJXVAVZMPQAIT-UHFFFAOYSA-N
    • SMILES: N1(C2=NN=NN2C2C=CC=CC=2)CCNCC1

Computed Properties

  • Exact Mass: 230.12822
  • Monoisotopic Mass: 230.12799447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.87

1-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)piperazine Pricemore >>

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